Cas no 1343801-56-8 (3-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-amine)

• Product Name: 3-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-amine
• CAS No: 1343801-56-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5924990
• PubChem ID: 64402672
• Update Time: 2025-07-24

3-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-ami ne
• Imidazo[1,2-a]pyridin-6-amine, 5,6,7,8-tetrahydro-3-methyl-
• 3-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-amine
• CS-0235702
• 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine
• 1343801-56-8
• EN300-1601492
• AKOS013725512
• 3-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-amine
• Z1227720256

• Inchi： 1S/C8H13N3/c1-6-4-10-8-3-2-7(9)5-11(6)8/h4,7H,2-3,5,9H2,1H3
• InChI Key： ZIRKZQMHBYDQLA-UHFFFAOYSA-N
• SMILES： C12=NC=C(C)N1CC(N)CC2

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 341.2±35.0 °C(Predicted)
• pka: 9.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-methyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-amine

Comprehensive Overview of 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine (CAS No. 1343801-56-8): Properties, Applications, and Research Insights

The compound 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine (CAS No. 1343801-56-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core, has attracted attention due to its bioactivity and versatility in drug design. Researchers are increasingly exploring its role as a kinase inhibitor scaffold and its applications in central nervous system (CNS) drug development, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small molecule modulators has surged, particularly in oncology and neurodegenerative disease research. The 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine framework offers a promising platform for developing selective enzyme inhibitors, a topic frequently searched in academic databases and AI-driven literature reviews. Its hydrogen-bonding capacity and lipophilic balance make it suitable for optimizing blood-brain barrier permeability, a critical factor in Alzheimer's disease drug discovery and other CNS disorders.

Synthetic routes to CAS 1343801-56-8 often involve multicomponent reactions or catalytic cyclization strategies, reflecting the growing interest in green chemistry approaches. Analytical characterization typically employs LC-MS purity analysis and NMR structural confirmation, with researchers frequently searching for spectroscopic data interpretation methods. The compound's logP value and solubility profile are key parameters investigated in early-stage ADMET prediction studies.

Beyond pharmaceuticals, 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine derivatives show promise in material science applications, particularly as organic semiconductors or fluorescence probes. This dual applicability addresses the rising interest in multifunctional compounds across disciplines. Patent analyses reveal increasing filings involving this scaffold, especially in GPCR-targeted therapies and anti-inflammatory agents, answering frequent queries about emerging drug targets.

Quality control of CAS 1343801-56-8 requires rigorous HPLC method development, with researchers often searching for chromatographic separation techniques for similar heterocycles. The compound's stability under various pH conditions and thermal stress is frequently studied, reflecting industry needs for formulation-compatible intermediates. Recent publications highlight its utility in combinatorial chemistry libraries, addressing the demand for diverse screening compounds in high-throughput assays.

Environmental considerations of imidazo[1,2-a]pyridine derivatives have gained attention, with studies focusing on biodegradation pathways and ecotoxicity profiles. These aspects respond to growing searches about green pharmaceutical synthesis and sustainable chemistry practices. The compound's structure-activity relationships (SAR) continue to be explored through computational modeling techniques, a hot topic in AI-assisted drug design forums.

As regulatory requirements evolve, analytical methods for 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine increasingly incorporate ICH guideline compliance and genotoxic impurity control strategies. These developments address frequent queries about pharmaceutical quality standards in early-stage compounds. The scientific community continues to investigate novel derivatization strategies for this scaffold, particularly for proteolysis-targeting chimera (PROTAC) applications, reflecting cutting-edge trends in targeted protein degradation research.